![molecular formula C11H14N6 B1481653 7-(azidomethyl)-1-cyclopentyl-1H-imidazo[1,2-b]pyrazole CAS No. 2098057-32-8](/img/structure/B1481653.png)
7-(azidomethyl)-1-cyclopentyl-1H-imidazo[1,2-b]pyrazole
Overview
Description
The compound “7-(azidomethyl)-1-cyclopentyl-1H-imidazo[1,2-b]pyrazole” is a derivative of the pyrazole family . Pyrazole derivatives are a special class of N-heterocyclic compounds (NHCps) bearing a heteroaromatic five-membered ring with two adjacent nitrogen atoms in the annular structure . They have been proven to be versatile synthetic intermediates in preparing relevant chemicals in biological, physical-chemical, material science, and industrial fields .
Synthesis Analysis
The synthesis of pyrazoles has been a subject of intense research for several decades . Conventionally, the synthesis of pyrazoles involves the condensation reaction of hydrazines with 1,3-dicarbonyl compounds or their synthetic equivalents and 1,3-dipolar cycloaddition reactions of diazo compounds with dipolarophiles .Molecular Structure Analysis
The molecular formula of “7-(azidomethyl)-1-cyclopentyl-1H-imidazo[1,2-b]pyrazole” is C6H6N6 . It is a derivative of the pyrazole family, which is a five-membered ring structure composed of three carbon atoms and two nitrogen atoms in adjacent positions .Chemical Reactions Analysis
Pyrazole derivatives can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups . The other three positions in the ring permit structural variants starting from the appropriate precursors or using post-functionalization reactions once the pyrazole ring is formed .Scientific Research Applications
Pharmaceutical Research
Pyrazole derivatives are known for their pharmacological properties. They have been studied for their potential as kinase inhibitors, which could be useful in developing treatments for various cancers .
Anti-Inflammatory Drug Development
The compound’s pyrazole analogs have shown promise in dual COX/LOX inhibition, which is a key target in anti-inflammatory drug development .
Synthetic Methodology Advancement
Researchers have utilized pyrazole derivatives to advance synthetic methodologies, including transition-metal catalysts and photoredox reactions .
Antimalarial Activity
Molecular hybrids involving pyrazole structures have been reported to enhance antimalarial activity, suggesting potential application in antimalarial drug development .
Anticancer Activity
Pyrazole derivatives have been evaluated for their anticancer activity, with some showing promising results against various cancer cell lines .
Future Directions
Due to the wide range of biological activities of pyrazole derivatives, they can be used to treat a range of diseases, such as cancers, respiratory diseases, infections, and neurological diseases . Therefore, synthesizing structurally diverse pyrazole derivatives is highly desirable, and various researchers continue to focus on preparing this functional scaffold and finding new and improved applications .
Mechanism of Action
Target of Action
It is known that pyrazole derivatives, which this compound is a part of, have been found to interact with a variety of biological targets .
Mode of Action
It is known that pyrazole derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antibacterial, analgesic, antihyperglycemic, hypoglycemic, antineoplastic, and antidepressive activities .
Biochemical Pathways
It is known that pyrazole derivatives can interfere with a variety of biochemical pathways, leading to their diverse biological activities .
Result of Action
It is known that pyrazole derivatives can have a wide range of effects at the molecular and cellular level, contributing to their diverse biological activities .
properties
IUPAC Name |
7-(azidomethyl)-1-cyclopentylimidazo[1,2-b]pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N6/c12-15-13-7-9-8-14-17-6-5-16(11(9)17)10-3-1-2-4-10/h5-6,8,10H,1-4,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXWKTPGBSGGGGR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2C=CN3C2=C(C=N3)CN=[N+]=[N-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-(azidomethyl)-1-cyclopentyl-1H-imidazo[1,2-b]pyrazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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